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Introduction

Indocyanine green (ICG) is a near-infrared (NIR) cyanine dye approved by the U.S. Food and
Drug Administration (FDA) for various diagnostic applications.[1] Its strong optical absorption
and fluorescence emission in the NIR window (700-900 nm), where light penetration into
biological tissue is maximal, make it an excellent candidate for in vivo imaging.[1][2] ICG-amine
is a derivative of ICG containing a primary amine group. This functional group allows for
covalent conjugation to molecules bearing carbonyl groups (e.g., carboxylic acids, aldehydes),
making it a valuable tool for developing targeted contrast agents.[3]

Upon excitation with NIR light, ICG-amine can relax through two primary pathways, enabling
dual-modality imaging:

e Fluorescence (FL) Imaging: The molecule can emit lower-energy photons (~820 nm), a
process that forms the basis of highly sensitive fluorescence imaging.[4]

» Photoacoustic (PA) Imaging: Alternatively, the absorbed energy can be converted into heat
through non-radiative decay. This heat causes rapid thermoelastic expansion of the
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surrounding tissue, generating ultrasonic waves that can be detected to form a high-
resolution photoacoustic image.[4]

This document provides an overview of the quantitative properties of ICG-based agents and
detailed protocols for utilizing ICG-amine in dual-modality imaging applications.

Principle of Dual-Modality Imaging with ICG-amine

The dual-modality capability of ICG-amine arises from the two competing relaxation pathways
of the excited molecule. After absorbing a photon, the ICG-amine molecule enters an excited
state. From here, it can either emit a fluorescent photon or undergo non-radiative decay,
generating heat. This heat generation is the source of the photoacoustic signal.
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Principle of ICG-amine Dual-Modality Imaging
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Quantitative Data Presentation

The performance of ICG and its derivatives can be quantified by several key parameters. The
following table summarizes typical values found in the literature. Note that these properties can
be influenced by the solvent, concentration, and conjugation to other molecules.
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Parameter Value / Range Modality Significance Citations
) Wavelength for
Peak Absorption _
~780-800 nm Both optimal [3]
(Aabs) I
excitation.
Peak Wavelength for
Fluorescence ~820 nm Fluorescence detection of the [1][4]
(Aem) emitted signal.
High value
o indicates strong
Molar Extinction ~2 X 105 M-1cm- ) ]
o Both light absorption, [5]
Coefficient 1 )
crucial for both
modalities.
Efficiency of
converting
absorbed light
into
) fluorescence.
Fluorescence ~1-10% in

Quantum Yield

aqueous solution

Fluorescence

The majority of
energy is
released non-

radiatively,

enabling a strong

[4]

PA signal.
Demonstrates
PA Signal-to- o the contrast
) ) 27 dB (in vivo, ) ] )
Noise Ratio ] Photoacoustic achievable in [6]
kidney) )
(SNR) deep tissue
imaging.
Highlights the
Fluorescence 64 dB (in vivo, high sensitivity of
] Fluorescence [6]
SNR kidney) fluorescence
imaging.
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Concentration at
which a
~25 uM Photoacoustic detectable PA [4]

signal can be

In Vitro PA

Detection Limit

generated.

Experimental Protocols
Protocol 1: Conjugation of ICG-amine to a Carboxyl-
Containing Molecule

This protocol describes a general method for labeling a target molecule (e.g., a protein,
peptide, or nanoparticle) that has available carboxyl groups with ICG-amine using EDC/NHS
chemistry.

Materials:

ICG-amine

o Target molecule with carboxyl groups

e Anhydrous Dimethyl Sulfoxide (DMSO)

» N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)
e N-hydroxysuccinimide (NHS)

o Activation Buffer: 0.1 M MES buffer (pH 6.0)

o Conjugation Buffer: 1X Phosphate-Buffered Saline (PBS), pH 7.4

Purification column (e.g., Sephadex G-25)
Procedure:

e Prepare ICG-amine Stock Solution: Dissolve ICG-amine in anhydrous DMSO to a
concentration of 10-20 mM.[7] This should be done immediately before use.[7]
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Activate Target Molecule: a. Dissolve the target molecule in Activation Buffer. b. Add a 10-
fold molar excess of EDC and NHS to the target molecule solution. c. Incubate for 15-30
minutes at room temperature to activate the carboxyl groups.

Conjugation Reaction: a. Add the activated target molecule solution to the ICG-amine
solution. A molar ratio of 5:1 to 20:1 (ICG-amine:target) is a good starting point.[5][7] b.
Adjust the pH of the reaction mixture to 7.2-7.5 using the Conjugation Buffer. c. Allow the
reaction to proceed for 2 hours at room temperature, protected from light.

Purification: a. Purify the ICG-amine conjugate from unreacted dye and reagents using a
size-exclusion chromatography column (e.g., Sephadex G-25).[8] b. Elute with PBS (pH 7.4).
The first colored fraction is typically the desired conjugate.

Characterization: a. Measure the absorbance of the conjugate at 280 nm (for protein
concentration) and ~785 nm (for ICG concentration).[7] b. Calculate the Degree of
Substitution (DOS), which is the molar ratio of dye to the target molecule. An optimal DOS is
typically between 2 and 10 for antibodies.[7]
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ICG-amine Conjugation and Validation Workflow
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ICG-amine Conjugation and Validation Workflow

Protocol 2: Phantom Preparation for Dual-Modality
Imaging

Phantoms are essential for validating the signal from a new contrast agent and calibrating

imaging systems.
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Materials:

ICG-amine conjugate

Agarose or a suitable tissue-mimicking material (e.g., polyol/organosilicon mixture).[9]

Deionized water or PBS

Molds for the phantom (e.g., spectrophotometer cuvettes, small tubes)
Procedure:

o Prepare Phantom Material: Prepare a 1-2% (w/v) solution of agarose in deionized water.
Heat in a microwave until the agarose is completely dissolved. Let it cool to about 50-60°C.

o Prepare Agent Dilutions: Create a serial dilution of the ICG-amine conjugate in PBS at
various concentrations (e.g., 1 uM to 100 uM).[10]

o Embed Agent: a. Mix a known volume of each ICG-amine conjugate dilution with the molten
agarose solution. b. Quickly pipette the mixture into the molds. Include a mold with agarose
only as a negative control.

» Solidification: Allow the phantoms to solidify at room temperature or 4°C for at least 30
minutes.

e Imaging: a. Place the phantom in the dual-modality imaging system. Use water or ultrasound
gel for acoustic coupling for the photoacoustic measurement. b. Photoacoustic Imaging:
Excite the phantom using a pulsed laser tuned to the absorbance maximum of the conjugate
(~780 nm).[11] Record the PA signal from each inclusion. c. Fluorescence Imaging: Excite
the phantom at the same wavelength (or a slightly lower one, e.g., 740 nm) and collect the
fluorescence emission using an appropriate filter (~820 nm).[1] d. Analyze the signal intensity
as a function of concentration for both modalities.

Protocol 3: In Vitro Dual-Modality Imaging of Labeled
Cells
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This protocol is for labeling cells with an ICG-amine conjugate for subsequent dual-modality

imaging.

Materials:

ICG-amine conjugate targeted to a specific cell surface receptor
Cell line of interest (e.g., sarcoma or breast cancer cells).[12]
Complete cell culture medium

PBS

Imaging dishes or plates

Procedure:

Cell Culture: Plate cells in an imaging-compatible dish (e.g., glass-bottom dish) and grow to
70-80% confluency.

Cell Labeling: a. Prepare a solution of the ICG-amine conjugate in complete cell culture
medium at the desired concentration (e.g., 25 uM).[12] b. Remove the old medium from the
cells and wash once with PBS. c. Add the ICG-amine conjugate solution to the cells and
incubate for a specified time (e.g., 30 minutes to 4 hours) at 37°C.[12]

Washing: Remove the labeling medium and wash the cells three times with PBS to remove
any unbound conjugate.

Imaging: a. Add fresh medium or PBS to the cells for imaging. b. Fluorescence Microscopy:
Image the cells using a fluorescence microscope equipped with a Cy7 filter set (or similar
NIR filter).[12] c. Photoacoustic Microscopy: If available, use a photoacoustic microscopy
system to acquire co-registered PA and ultrasound images of the labeled cells.[13] d.
Quantify the fluorescence and photoacoustic signals from the cells.

Protocol 4: In Vivo Dual-Modality Imaging in a Mouse
Model
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This protocol provides a general workflow for in vivo imaging in a tumor-bearing mouse model.

All animal procedures must be approved by an Institutional Animal Care and Use Committee
(IACUC).

Materials:

Tumor-bearing mice (e.g., subcutaneous xenograft model)
Sterile ICG-amine conjugate solution in PBS

Anesthesia (e.qg., isoflurane)

In vivo dual-modality imaging system

Syringes and needles

Procedure:

Animal Preparation: Anesthetize the mouse using isoflurane (2-3% for induction, 1-2% for
maintenance).[14] Keep the animal warm on a heating pad during the entire procedure.

Pre-injection Imaging: Acquire baseline fluorescence and photoacoustic images of the region
of interest (e.g., the tumor) to assess autofluorescence and background signals.[14]

Agent Administration: Inject a sterile solution of the ICG-amine conjugate (e.g., 100-200 pL)
intravenously via the tail vein.[15] The dose will depend on the specific conjugate but is
typically in the range of 0.1-1.0 mg/kg for ICG.[14]

Dynamic and Static Imaging: a. Begin acquiring images immediately after injection to
observe the dynamic perfusion phase.[6] b. Acquire images at multiple time points post-
injection (e.g., 1h, 4h, 8h, 24h) to assess the accumulation and clearance of the agent.[15] c.
For photoacoustic imaging, use an excitation wavelength of ~790 nm with a laser fluence
below the ANSI safety limit (e.g., < 20 mJ/cm?).[6] d. For fluorescence imaging, use a similar
excitation wavelength and appropriate emission filters.[6]

Image Analysis: a. Draw Regions of Interest (ROIs) over the tumor and adjacent normal
tissue. b. Calculate the signal intensity for both modalities at each time point. c. Determine
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the tumor-to-background ratio (TBR) to quantify targeting efficiency.[14]

In Vivo Dual-Modality Imaging Workflow
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In Vivo Dual-Modality Imaging Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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